Cas no 1012521-42-4 (N-(3-chloro-4-methylphenyl)-3-(6-chloropyridine-3-carbonyl)-1,3-thiazinan-2-imine)

• Product Name: N-(3-chloro-4-methylphenyl)-3-(6-chloropyridine-3-carbonyl)-1,3-thiazinan-2-imine
• CAS No: 1012521-42-4
• MF: C₁₇H₁₅Cl₂N₃OS
• MW: 380.291500329971
• CID: 6545985
• PubChem ID: 24394203
• Update Time: 2025-06-09

N-(3-chloro-4-methylphenyl)-3-(6-chloropyridine-3-carbonyl)-1,3-thiazinan-2-imine Chemical and Physical Properties

Names and Identifiers

• AKOS034010080
• 1012521-42-4
• Z27449307
• N-(3-chloro-4-methylphenyl)-3-(6-chloropyridine-3-carbonyl)-1,3-thiazinan-2-imine
• AKOS000934309
• EN300-26614785

• Inchi： 1S/C17H15Cl2N3OS/c1-11-3-5-13(9-14(11)18)21-17-22(7-2-8-24-17)16(23)12-4-6-15(19)20-10-12/h3-6,9-10H,2,7-8H2,1H3/b21-17-
• InChI Key： OFTBUSKOMOYTFT-FXBPSFAMSA-N
• SMILES： ClC1=C(C)C=CC(=C1)/N=C1/N(C(C2C=NC(=CC=2)Cl)=O)CCCS/1

Computed Properties

• Exact Mass: 379.0312887g/mol
• Monoisotopic Mass: 379.0312887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 70.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on N-(3-chloro-4-methylphenyl)-3-(6-chloropyridine-3-carbonyl)-1,3-thiazinan-2-imine

Professional Introduction to Compound with CAS No. 1012521-42-4 and Product Name: N-(3-chloro-4-methylphenyl)-3-(6-chloropyridine-3-carbonyl)-1,3-thiazinan-2-imine

The compound with CAS No. 1012521-42-4 and the product name N-(3-chloro-4-methylphenyl)-3-(6-chloropyridine-3-carbonyl)-1,3-thiazinan-2-imine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including chloro and carbonyl substituents, as well as the thiazinan core, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the domain of N-(3-chloro-4-methylphenyl)-3-(6-chloropyridine-3-carbonyl)-1,3-thiazinan-2-imine has highlighted its role as a key intermediate in the synthesis of novel therapeutic agents. The thiazinan ring, a sulfur-containing heterocycle, is known for its stability and ability to interact with biological targets in a manner that can modulate various physiological pathways. This has led to its exploration in the development of compounds targeting neurological disorders, infectious diseases, and inflammatory conditions.

The 3-chloro-4-methylphenyl moiety in the compound's structure contributes to its pharmacological profile by enhancing lipophilicity and improving membrane permeability, which are critical factors for drug bioavailability. Additionally, the 6-chloropyridine-3-carbonyl group introduces a polar moiety that can interact with specific amino acid residues in protein targets, thereby influencing receptor binding affinity and efficacy. These structural features make the compound an attractive candidate for further investigation in high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

In the context of modern drug discovery, the synthesis and optimization of N-(3-chloro-4-methylphenyl)-3-(6-chloropyridine-3-carbonyl)-1,3-thiazinan-2-imine have been facilitated by advances in synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to construct complex molecular architectures with high precision. These methods not only improve yield but also allow for the introduction of diverse functional groups, enhancing the compound's potential therapeutic applications.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in numerous diseases, including cancer. The thiazinan core and chlorinated aromatic rings provide a scaffold that can be modified to selectively inhibit aberrant kinase activity. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases, suggesting their utility in developing targeted therapies.

The 6-chloropyridine-3-carbonyl group is particularly noteworthy for its ability to engage with hydrogen bond networks within biological targets. This interaction can be fine-tuned through structural modifications to enhance binding affinity and selectivity. Such features are essential for minimizing off-target effects and improving overall drug safety profiles. Researchers are currently exploring various derivatives to optimize these interactions while maintaining solubility and metabolic stability.

Another area of interest is the application of this compound in antiviral therapies. The structural complexity of N-(3-chloro-4-methylphenyl)-3-(6-chloropyridine-3-carbonyl)-1,3-thiazinan-2-imine allows it to mimic natural substrates or inhibitors of viral enzymes. By targeting key viral proteins involved in replication or entry into host cells, this compound could offer a new line of defense against emerging infectious diseases. Ongoing research aims to identify structural analogs that exhibit enhanced antiviral activity while reducing potential toxicity.

The synthesis of this compound also underscores the importance of green chemistry principles in pharmaceutical development. Efforts have been made to employ catalytic systems that minimize waste and reduce energy consumption without compromising yield or purity. Such approaches align with global initiatives to promote sustainable practices in chemical manufacturing, ensuring that future drug development is both effective and environmentally responsible.

Furthermore, computational modeling has played a pivotal role in understanding the interactions between N-(3-chloro-4-methylphenyl)-3-(6-chloropyridine-3-carbonyl)-1,3-thiazinan-2-imine and its biological targets. Molecular dynamics simulations and quantum mechanical calculations have provided insights into binding modes and energetic landscapes, guiding rational design strategies for optimizing pharmacological properties. These computational tools have become indispensable in modern drug discovery pipelines.

In conclusion, N-(3-chloro-4-methylphenyl)-3-(6-chloropyridine-3-carbonyl)-1,3-thiazinan-2-imine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer multiple avenues for therapeutic intervention across various disease areas. As research continues to uncover new applications and synthetic methodologies for this compound, it is poised to make significant contributions to the development of next-generation therapeutics.